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6-Benzyl-6-azacholestane 6-Benzyl-6-azacholestane
Brand Name: Vulcanchem
CAS No.: 16373-52-7
VCID: VC0105372
InChI: InChI=1S/C33H53N/c1-24(2)12-11-13-25(3)28-17-18-29-27-23-34(22-26-14-7-6-8-15-26)31-16-9-10-20-33(31,5)30(27)19-21-32(28,29)4/h6-8,14-15,24-25,27-31H,9-13,16-23H2,1-5H3/t25-,27+,28-,29+,30+,31?,32-,33-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CN(C4C3(CCCC4)C)CC5=CC=CC=C5)C
Molecular Formula: C33H53N
Molecular Weight: 463.8 g/mol

6-Benzyl-6-azacholestane

CAS No.: 16373-52-7

Main Products

VCID: VC0105372

Molecular Formula: C33H53N

Molecular Weight: 463.8 g/mol

6-Benzyl-6-azacholestane - 16373-52-7

CAS No. 16373-52-7
Product Name 6-Benzyl-6-azacholestane
Molecular Formula C33H53N
Molecular Weight 463.8 g/mol
IUPAC Name (1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,3b,4,5a,6,7,8,9,9b,10,11-tetradecahydrocyclopenta[i]phenanthridine
Standard InChI InChI=1S/C33H53N/c1-24(2)12-11-13-25(3)28-17-18-29-27-23-34(22-26-14-7-6-8-15-26)31-16-9-10-20-33(31,5)30(27)19-21-32(28,29)4/h6-8,14-15,24-25,27-31H,9-13,16-23H2,1-5H3/t25-,27+,28-,29+,30+,31?,32-,33-/m1/s1
Standard InChIKey GMXHPJQSFIOLLH-YZFWBZFYSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CN(C4[C@@]3(CCCC4)C)CC5=CC=CC=C5)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CN(C4C3(CCCC4)C)CC5=CC=CC=C5)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CN(C4C3(CCCC4)C)CC5=CC=CC=C5)C
Synonyms 6-Benzyl-6-azacholestane
PubChem Compound 22296989
Last Modified Nov 11 2021
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